Cas no 1806895-94-2 (2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1806895-94-2
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4922106
• Update Time: 2025-06-09

2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H5F4N/c1-3-2-4(8)12-7(11)5(3)6(9)10/h2,6H,1H3
• InChI Key： PQRLPPPNSYDHON-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806895-94-2)

2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806895-94-2) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and specialty chemicals. Its unique molecular structure, characterized by multiple fluorine substitutions, makes it a valuable intermediate in the synthesis of advanced compounds. The presence of difluoromethyl and methyl groups enhances its reactivity and selectivity, which is why researchers and industries are increasingly exploring its applications.

In recent years, the demand for fluorinated compounds like 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine has surged due to their exceptional stability, bioavailability, and efficacy. This compound is particularly relevant in the development of crop protection agents, where fluorine-containing molecules are known to improve pest resistance and environmental compatibility. With the growing emphasis on sustainable agriculture, the role of such intermediates in formulating next-generation agrochemicals cannot be overstated.

From a synthetic chemistry perspective, CAS No. 1806895-94-2 serves as a versatile building block. Its pyridine core allows for further functionalization, enabling the creation of complex molecules with tailored properties. Researchers are actively investigating its potential in drug discovery, especially in the design of fluoro-pharmaceuticals, where fluorine atoms are strategically incorporated to enhance metabolic stability and binding affinity. This aligns with the broader trend of precision medicine and targeted therapies.

The compound’s physicochemical properties, such as its lipophilicity and electron-withdrawing effects, make it a subject of interest in material science as well. For instance, it could be utilized in the development of advanced coatings or electronic materials, where fluorine’s unique characteristics are leveraged to improve performance. As industries seek greener alternatives, the potential of 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine in green chemistry applications is also being explored.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Given the complexity of introducing multiple fluorine atoms, optimizing its production process is a key focus area. Advances in catalytic fluorination and flow chemistry have opened new avenues for efficient and cost-effective synthesis, addressing challenges related to yield and purity. These innovations are critical for meeting the rising demand in both research and industrial settings.

Another hot topic is the regulatory landscape surrounding fluorinated compounds. While 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine is not classified as a hazardous material, its handling and disposal must adhere to stringent guidelines to ensure environmental safety. Companies are investing in eco-friendly synthesis methods and waste minimization strategies to align with global sustainability goals, such as the UN’s Sustainable Development Goals (SDGs).

In summary, 2,6-Difluoro-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806895-94-2) is a multifaceted compound with broad applicability across several high-growth industries. Its significance in agrochemical innovation, pharmaceutical development, and material science underscores its value as a key intermediate. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of fluorine chemistry and beyond.